Cas no 2172202-03-6 (2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-one)

• Product Name: 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-one
• CAS No: 2172202-03-6
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 5968483
• PubChem ID: 165873432
• Update Time: 2025-05-26

2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-one
• EN300-1290723
• 2-{[(3-methylfuran-2-yl)methyl]sulfanyl}cyclopentan-1-one
• 2172202-03-6

• Inchi： 1S/C11H14O2S/c1-8-5-6-13-10(8)7-14-11-4-2-3-9(11)12/h5-6,11H,2-4,7H2,1H3
• InChI Key： YAYHXGXQNOBOBG-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C1C(CCC1)=O

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-one

2-{(3-Methylfuran-2-yl)methylsulfanyl}cyclopentan-1-one: A Comprehensive Overview

In the realm of organic chemistry, the compound 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-one (CAS No. 2172202-03-6) stands out as a fascinating molecule with a unique structure and diverse applications. This compound, often abbreviated as MFCP, is a derivative of cyclopentanone, featuring a methylsulfanyl group attached to a 3-methylfuran moiety. Its structure combines the cyclic ketone functionality of cyclopentanone with the aromaticity and sulfur-containing side chain of the furan derivative, making it a versatile compound in various chemical and biochemical contexts.

The synthesis of MFCP typically involves multi-step organic reactions, including nucleophilic substitutions, oxidation, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly valuable in pharmacological studies. The molecule's sulfur atom plays a critical role in its reactivity, acting as a nucleophile in various transformations. For instance, the thioether group (-S-) in MFCP can undergo Michael addition reactions, making it a valuable precursor in the construction of complex natural product analogs.

One of the most notable applications of MFCP is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in targeting enzymes involved in metabolic disorders and neurodegenerative diseases. A study published in *Nature Communications* highlighted the ability of MFCP to inhibit histone deacetylases (HDACs), which are key players in epigenetic regulation. This finding has opened new avenues for its use in developing anti-cancer therapies.

In addition to its pharmacological applications, MFCP has found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics. Recent research has demonstrated that films cast from MFCP exhibit excellent charge transport characteristics, making them suitable for organic field-effect transistors (OFETs). This property is attributed to the conjugated system formed by the furan ring and the sulfur atom, which facilitates electron delocalization.

The environmental impact of MFCP has also been a subject of interest. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, making it less persistent in natural ecosystems compared to other synthetic chemicals. This characteristic is particularly important for its industrial applications, where minimizing environmental footprint is a priority.

From a structural perspective, MFCP exhibits interesting stereochemical properties due to the presence of chiral centers at both the cyclopentane and furan rings. These stereocenters influence the molecule's solubility, stability, and reactivity. For example, enantiomerically enriched forms of MFCP have shown differential activity in enzyme inhibition assays, underscoring the importance of stereochemistry in its biological functions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of MFCP. Density functional theory (DFT) calculations have revealed that the sulfur atom's lone pairs significantly contribute to the molecule's nucleophilicity, facilitating its participation in various chemical transformations. Furthermore, molecular dynamics simulations have shed light on its conformational flexibility, which is crucial for understanding its interactions with biological targets.

In conclusion, 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-one (CAS No. 2172202-03-6) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as an important molecule in contemporary chemical sciences.